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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on the PKH67 dye, a lipophilic cyanine
dye used for fluorescently labeling cell membranes. This document summarizes its spectral
properties, provides detailed experimental protocols, and outlines its primary applications in
research.

Core Properties and Spectral Data

PKHG67 is a green fluorescent dye that intercalates into the lipid bilayer of cell membranes.[1][2]
Its stable labeling allows for long-term cell tracking both in vitro and in vivo.[3][4] The dye's
fluorescence is independent of pH within physiological ranges.[5]

Spectral Characteristics

The key spectral properties of PKH67 are summarized in the table below.

Property Wavelength (nm) Reference
Maximum Excitation (Aex) 490 [11161[7]
Maximum Emission (Aem) 502 [1][6][71
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PKH67 is compatible with standard fluorescein (FITC) filter sets.[4] Its emission spectrum has
minimal overlap with red fluorescent probes, making it ideal for multi-color analysis in
conjunction with dyes like propidium iodide (PI), 7-aminoactinomycin D (7-AAD), or
phycoerythrin (PE).[4][8]

Vo Stabili

Property Duration Reference

In Vivo Fluorescence Half-Life 10-12 days [2][9]

This extended half-life makes PKH67 suitable for short- to medium-term in vivo cell tracking
studies.[9] For studies requiring tracking for periods longer than a few weeks, the red
fluorescent dye PKH26, with a half-life greater than 100 days, is recommended.[2][4]

Experimental Protocols

Accurate and reproducible cell labeling with PKH67 requires careful adherence to established
protocols. The following sections provide a general methodology for labeling cells in
suspension and a protocol for labeling exosomes.

General Cell Membrane Labeling Protocol

This protocol is broadly applicable to various cell types, including lymphocytes, monocytes, and
stem cells.[2] The procedure involves preparing the cells, the dye solution, and then combining
them under optimal conditions.
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Preparation
1. Wash Cells 4. Prepare 2X Dye Solution
(serum-free medium) (4 uiM in Diluent C)

2. Centrifuge & Pellet
(400 x g, 5 min)

3. Resuspend in Diluent C
(2x1077 cells/mL)

Staining

5. Mix Cells & Dye
(Rapidly add equal volumes)

6. Incubate
(1-5 minutes, RT)

Quenchingv& Washing

7. Stop Staining
(Add equal volume of serum/BSA)

'

8. Wash with Complete Medium
(Centrifuge & resuspend)

9. Repeat Wash (2x)
(Transfer to new tube)

Analysis

10. Analyze
(Flow Cytometry / Microscopy)

Click to download full resolution via product page

General workflow for labeling cells with PKH67.
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Key Methodological Considerations:

e Reagents: Use high-quality, anhydrous solvents for preparing stock solutions.[5] The
provided Diluent C is an iso-osmotic, aqueous solution that maintains cell viability and
maximizes staining efficiency.[2] Avoid using physiologic salts or buffers during the staining
step as they can cause the dye to form micelles, reducing labeling efficiency.[10]

o Cell Preparation: Cells should be washed with serum-free medium before staining because
serum proteins can bind to the dye and reduce its effective concentration.[2]

» Staining: The staining process is rapid.[9] It is crucial to quickly and thoroughly mix the cell
suspension with the dye solution to ensure uniform labeling.[2]

o Washing: After staining, it is important to wash the cells multiple times with complete medium
to remove any unbound dye.[2] Transferring the cells to a fresh tube between washes can

improve washing efficiency.

Exosome Labeling Protocol

PKHG67 is also widely used for labeling extracellular vesicles, such as exosomes, for uptake
and tracking studies.[8]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.maokangbio.com/productView.action?id=10590
https://www.abpbio.com/wp-content/uploads/2025/01/A069.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/984/984/pkh67glbul.pdf
https://www.abpbio.com/wp-content/uploads/2025/01/A069.pdf
https://www.abpbio.com/product/pkh67-green/
https://www.abpbio.com/wp-content/uploads/2025/01/A069.pdf
https://www.abpbio.com/wp-content/uploads/2025/01/A069.pdf
https://www.sigmaaldrich.com/SG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/imaging-analysis-and-live-cell-imaging/exosome-labeling-pkh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Preparation

1. Isolate & Pellet Exosomes 3. Prepare PKH67 in Diluent C

2. Resuspend in Diluent C

Staiping

4. Mix Exosomes & Dye
(Pipette continuously, 30s)

5. Incubate
(5 minutes, RT)

Purififation

[6. Quench with BSA)
[7. Layer on Sucrose Cushior)

8. Ultracentrifuge
(190,000 x g, 2h)

[9. Purify via Spin Columnj

Analysis

10. Analyze Labeled Exosomes

Click to download full resolution via product page

Workflow for labeling exosomes with PKH67.
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Key Methodological Considerations:

 Purification: After labeling, it is critical to remove excess, unbound dye. This is often achieved
through ultracentrifugation over a sucrose cushion followed by size-exclusion
chromatography or spin columns.[8][11]

Applications in Research and Drug Development

The stable and bright fluorescence of PKH67 makes it a versatile tool for a variety of
applications.

Primary Applications of PKH67
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Application Description Reference

In vitro and in vivo monitoring
Cell Tracking of cell migration, localization, [31[6]

and fate.

The dye is distributed equally
among daughter cells, allowing
) ] for the tracking of cell division
Cell Proliferation ) ) [3]
by measuring the progressive
halving of fluorescence

intensity.

Used in combination with
o viability dyes like propidium
Cytotoxicity Assays o S [4]
iodide to distinguish live and

dead cells.

Monitoring the uptake of
Exosome/Liposome Uptake labeled extracellular vesicles [2][8]

or liposomes by cells.

Studying membrane transfer
Cell-Cell Interactions between cells and [2]

phagocytosis.

Tracking the interaction of
Antigen Presentation antigen-presenting cells with [2]

other immune cells.

PKHG67's utility in these applications stems from its ability to provide stable, long-term labeling
with minimal impact on cell viability or biological function.[4] Its compatibility with other
fluorophores further enhances its versatility in complex, multi-parameter experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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